![molecular formula C21H23N3O2 B252281 N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide](/img/structure/B252281.png)
N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide, also known as NEPCA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. NEPCA is a derivative of the natural compound indole, which is known to have a wide range of biological activities. The synthesis of NEPCA has been achieved through a series of chemical reactions, and its structure has been characterized using various analytical techniques.
Mechanism of Action
The mechanism of action of N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. This compound has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and anti-cancer activity. This compound has been shown to protect neurons from oxidative stress and inflammation, and it has been studied for its potential use in the treatment of neurodegenerative diseases. This compound has also been shown to inhibit the growth and proliferation of cancer cells, and it has been studied for its potential use in the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has several advantages for use in lab experiments, including its high purity and stability. This compound is also relatively easy to synthesize, and it can be obtained in large quantities. However, this compound also has some limitations for use in lab experiments, including its relatively low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide, including further investigation of its mechanism of action and its potential use in the treatment of various diseases. This compound has been shown to have neuroprotective, anti-inflammatory, and anti-cancer properties, and it may have potential applications in the treatment of other conditions such as cardiovascular disease and diabetes. Further studies are needed to fully understand the potential of this compound and to develop new therapeutic strategies based on its properties.
Synthesis Methods
The synthesis of N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide involves several steps, starting with the reaction of 4-ethylbenzoyl chloride with propylamine to form 4-ethyl-N-propylbenzamide. This intermediate is then reacted with indole-2-carboxylic acid to form this compound. The overall yield of the synthesis process is approximately 20%, and the purity of the final product can be improved through various purification techniques such as column chromatography and recrystallization.
Scientific Research Applications
N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have neuroprotective effects in vitro and in vivo, and it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been shown to have anti-inflammatory and anti-cancer properties, and it has been studied for its potential use in the treatment of various inflammatory and cancerous conditions.
Properties
Molecular Formula |
C21H23N3O2 |
---|---|
Molecular Weight |
349.4 g/mol |
IUPAC Name |
N-[3-[(4-ethylbenzoyl)amino]propyl]-1H-indole-2-carboxamide |
InChI |
InChI=1S/C21H23N3O2/c1-2-15-8-10-16(11-9-15)20(25)22-12-5-13-23-21(26)19-14-17-6-3-4-7-18(17)24-19/h3-4,6-11,14,24H,2,5,12-13H2,1H3,(H,22,25)(H,23,26) |
InChI Key |
PRPYJNDGUKOFEN-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)C(=O)NCCCNC(=O)C2=CC3=CC=CC=C3N2 |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NCCCNC(=O)C2=CC3=CC=CC=C3N2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.